Cas no 2229418-52-2 (3,3-difluoro-3-(5-fluoropyridin-3-yl)propan-1-amine)
3,3-difluoro-3-(5-fluoropyridin-3-yl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 3,3-difluoro-3-(5-fluoropyridin-3-yl)propan-1-amine
- EN300-1949178
- 2229418-52-2
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- Inchi: 1S/C8H9F3N2/c9-7-3-6(4-13-5-7)8(10,11)1-2-12/h3-5H,1-2,12H2
- InChI Key: XOTRXQYXOBAABP-UHFFFAOYSA-N
- SMILES: FC(C1C=NC=C(C=1)F)(CCN)F
Computed Properties
- Exact Mass: 190.07178278g/mol
- Monoisotopic Mass: 190.07178278g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 38.9Ų
3,3-difluoro-3-(5-fluoropyridin-3-yl)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1949178-0.05g |
3,3-difluoro-3-(5-fluoropyridin-3-yl)propan-1-amine |
2229418-52-2 | 0.05g |
$1464.0 | 2023-09-17 | ||
| Enamine | EN300-1949178-0.1g |
3,3-difluoro-3-(5-fluoropyridin-3-yl)propan-1-amine |
2229418-52-2 | 0.1g |
$1533.0 | 2023-09-17 | ||
| Enamine | EN300-1949178-0.25g |
3,3-difluoro-3-(5-fluoropyridin-3-yl)propan-1-amine |
2229418-52-2 | 0.25g |
$1604.0 | 2023-09-17 | ||
| Enamine | EN300-1949178-0.5g |
3,3-difluoro-3-(5-fluoropyridin-3-yl)propan-1-amine |
2229418-52-2 | 0.5g |
$1673.0 | 2023-09-17 | ||
| Enamine | EN300-1949178-1.0g |
3,3-difluoro-3-(5-fluoropyridin-3-yl)propan-1-amine |
2229418-52-2 | 1g |
$1742.0 | 2023-06-03 | ||
| Enamine | EN300-1949178-2.5g |
3,3-difluoro-3-(5-fluoropyridin-3-yl)propan-1-amine |
2229418-52-2 | 2.5g |
$3417.0 | 2023-09-17 | ||
| Enamine | EN300-1949178-5.0g |
3,3-difluoro-3-(5-fluoropyridin-3-yl)propan-1-amine |
2229418-52-2 | 5g |
$5056.0 | 2023-06-03 | ||
| Enamine | EN300-1949178-10.0g |
3,3-difluoro-3-(5-fluoropyridin-3-yl)propan-1-amine |
2229418-52-2 | 10g |
$7497.0 | 2023-06-03 | ||
| Enamine | EN300-1949178-1g |
3,3-difluoro-3-(5-fluoropyridin-3-yl)propan-1-amine |
2229418-52-2 | 1g |
$1742.0 | 2023-09-17 | ||
| Enamine | EN300-1949178-5g |
3,3-difluoro-3-(5-fluoropyridin-3-yl)propan-1-amine |
2229418-52-2 | 5g |
$5056.0 | 2023-09-17 |
3,3-difluoro-3-(5-fluoropyridin-3-yl)propan-1-amine Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 3,3-difluoro-3-(5-fluoropyridin-3-yl)propan-1-amine
3,3-Difluoro-3-(5-fluoropyridin-3-yl)Propan-1-Amine: A Comprehensive Overview
3,3-Difluoro-3-(5-fluoropyridin-3-yl)Propan-1-Amine, also known by its CAS number CAS 2229418-52-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical properties, synthesis methods, applications, and recent research findings related to this compound.
The molecular structure of 3,3-difluoro-3-(5-fluoropyridin-3-yl)propan-1-amine consists of a central propane backbone with two fluorine atoms attached to the third carbon. The third carbon is also connected to a pyridine ring substituted with a fluorine atom at the 5-position. This structure imparts the compound with unique electronic and steric properties, making it a valuable building block in organic synthesis.
Recent studies have highlighted the potential of CAS 2229418-52-2 in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those targeting specific receptor systems. The presence of fluorine atoms in the structure enhances the compound's lipophilicity and stability, which are desirable traits in pharmaceutical agents.
In terms of synthesis, 3,3-difluoro derivatives are often challenging to prepare due to the need for precise control over fluorination reactions. However, advancements in catalytic fluorination techniques have made it possible to synthesize this compound with high efficiency. The use of transition metal catalysts has been particularly effective in achieving selective fluorination at the desired positions on the propane backbone.
The application of 5-fluoropyridin-based compounds extends beyond pharmaceuticals. They are also being investigated for their potential in materials science, particularly in the development of advanced polymers and coatings. The ability of these compounds to form stable bonds under various conditions makes them ideal candidates for high-performance materials.
From an environmental standpoint, understanding the behavior of CAS 2229418-52-2 in different ecosystems is crucial. Recent research has focused on its biodegradation pathways and toxicity profiles. These studies aim to ensure that the compound can be used responsibly without posing significant risks to human health or the environment.
In conclusion, 3,3-difluoro-propanamine derivatives like CAS 2229418-52-...
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